Cas no 15531-41-6 ( )

  structure
  structure
Product Name: 
CAS No:15531-41-6
MF:C6H12B2N2
MW:133.794880867004
CID:904212
PubChem ID:24193012
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • NSC-146248
    • 15531-41-6
    • NSC146248
    • PUBCHEM_24193012
    • DTXSID80638284
    •  
    • Inchi: 1S/C6H12B2N2/c7-9-1-2-10(8,5-3-9)6-4-9/h1-6H2
    • InChI Key: VZPGZFUGLFFDCW-UHFFFAOYSA-N
    • SMILES: [N+]12([B-])CC[N+]([B-])(CC1)CC2 |^1:1,5|

Computed Properties

  • Exact Mass: 134.1186587g/mol
  • Monoisotopic Mass: 134.1186587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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